Cas no 2228201-80-5 (tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate
• CAS No: 2228201-80-5
• MF: C₁₃H₁₉Cl₂N₃O₂
• MW: 320.214861154556
• CID: 6121282
• PubChem ID: 165646490
• Update Time: 2025-10-25

tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate
• EN300-1892750
• tert-butyl N-[1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-yl]carbamate
• 2228201-80-5

• Inchi： 1S/C13H19Cl2N3O2/c1-13(2,3)20-12(19)18-9(6-16)4-8-7-17-11(15)5-10(8)14/h5,7,9H,4,6,16H2,1-3H3,(H,18,19)
• InChI Key： ALMMXYWHPQOFCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.0854322g/mol
• Monoisotopic Mass: 319.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate (CAS No. 2228201-80-5)

The compound tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate (CAS No. 2228201-80-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dichloropyridine moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2228201-80-5 is often searched in scientific databases, reflecting its relevance in modern chemistry.

In recent years, the demand for tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate has increased due to its role in developing novel therapeutics. The 4,6-dichloropyridine segment is a key structural feature that contributes to its reactivity and binding affinity, making it a hotspot for medicinal chemistry studies. With the rise of AI-driven drug discovery and computational chemistry, this compound has been frequently mentioned in discussions about high-throughput screening and molecular docking. Its CAS No. 2228201-80-5 is often cross-referenced in patents and research papers, highlighting its importance in innovation.

Another area where tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate shines is in agrochemical applications. The dichloropyridine core is known for its herbicidal and pesticidal properties, aligning with the growing focus on sustainable agriculture and green chemistry. As consumers and regulators push for eco-friendly solutions, researchers are exploring how derivatives of this compound can reduce environmental impact while maintaining efficacy. Searches for CAS 2228201-80-5 often lead to discussions about its potential in next-generation crop protection.

The synthesis of tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate involves multi-step organic reactions, with emphasis on stereoselectivity and yield optimization. Laboratories focusing on process chemistry frequently investigate scalable methods to produce this compound efficiently. Its CAS No. 2228201-80-5 is a common query in chemical supplier databases, as procurement for research purposes continues to grow. The compound's stability under various conditions also makes it a candidate for formulation studies in both pharmaceuticals and agrochemicals.

From a regulatory perspective, tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate is subject to standard safety and handling protocols. While it is not classified as hazardous under current guidelines, proper laboratory practices are essential when working with this compound. The CAS number 2228201-80-5 is often included in material safety data sheets (MSDS), ensuring compliance with global chemical regulations. This aligns with the broader trend of transparency and safety in chemical research.

In conclusion, tert-butyl N-1-amino-3-(4,6-dichloropyridin-3-yl)propan-2-ylcarbamate (CAS No. 2228201-80-5) is a versatile compound with promising applications in both pharmaceuticals and agrochemicals. Its structural features, such as the dichloropyridine and tert-butyl carbamate groups, make it a focal point for innovation. As research progresses, this compound is likely to play a pivotal role in addressing challenges in drug development and sustainable agriculture, further solidifying its importance in the scientific community.